Fluorescence assay for the sensitive detection of fipronil based on an “on–off” oxidized SWCNH/aptamer sensor

Analytical MethodsANAL METHODS-UK Pub Date: 2021-06-14 DOI: 10.1039/D1AY00769F

Abstract

A simple, quick, effective turn-on fluorescence assay for the determination of fipronil (FIP) was built based on the yellow fluorescence of FAM-aptamer and excellent quenching capability of the oxidized single-walled carbon nanohorns (The oxidized SWCNHs). Oxidized SWCNHs with the great advantage of good dispersibility in solution were generated by link to carboxyl group and were added to a specific FAM-aptamer at an optimal concentration to form an “on–off” oxidized SWCNH/FAM-aptamer fluorescent sensor. The structures of the oxidized SWCNHs were verified, and the comprehensive properties were evaluated by characterization techniques. This paper has exploited oxidized SWCNHs as a quenching agent to detect fipronil for the first time. Under the optimized conditions, the limit of detection (LOD) for fipronil was 3 nM, and the recovery of fipronil varied from 88.6% to 112.7% in different real samples with relative standard deviations (RSDs) not more than 5%. The developed method could be successfully applied for the determination of fipronil in tap water, honey and corn samples.

Graphical abstract: Fluorescence assay for the sensitive detection of fipronil based on an “on–off” oxidized SWCNH/aptamer sensor
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